Cas no 42955-22-6 (6-ethoxypyridine-2-carboxylic acid)

• Product Name: 6-ethoxypyridine-2-carboxylic acid
• CAS No: 42955-22-6
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD09414713
• CID: 55641
• PubChem ID: 28875507
• Update Time: 2025-10-29

6-ethoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxypicolinic acid
• 2-Pyridinecarboxylic acid, 6-ethoxy-
• 6-Ethoxypyridine-2-carboxylic acid
• 6-Ethoxy-2-pyridincarbonsaeure
• 6-ethoxy-2-pyridinecarboxylic acid
• AKOS011538088
• TS-02248
• 6-Ethoxypyridine-2-carboxylicacid
• CS-0195524
• MFCD09414713
• FT-0652590
• A6965
• SCHEMBL12168624
• D96815
• SY064807
• A826082
• DTXSID90651747
• SB52841
• 42955-22-6
• 6-ethoxypicolinicacid
• DB-011483
• 6-ethoxypyridine-2-carboxylic acid

• MDL： MFCD09414713
• Inchi： 1S/C8H9NO3/c1-2-12-7-5-3-4-6(9-7)8(10)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： FKYXIGUDCJRHRB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 167.05800
• Monoisotopic Mass: 167.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.231
• Boiling Point: 310.6°Cat760mmHg
• Flash Point: 141.6°C
• Refractive Index: 1.54
• PSA: 59.42000
• LogP: 1.17850

6-ethoxypyridine-2-carboxylic acid Security Information

• Hazardous Material Identification：

Additional information on 6-ethoxypyridine-2-carboxylic acid

Comprehensive Overview of 6-Ethoxypyridine-2-carboxylic Acid (CAS No. 42955-22-6): Properties, Applications, and Industry Insights

6-Ethoxypyridine-2-carboxylic acid (CAS No. 42955-22-6) is a specialized organic compound belonging to the pyridine carboxylic acid family. This heterocyclic derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound's molecular formula, C₈H₉NO₃, combines a pyridine ring with an ethoxy substituent and a carboxylic acid group, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for pyridine-based compounds in drug discovery, particularly for their role as bioisosteres in medicinal chemistry. Researchers are actively exploring 6-ethoxypyridine-2-carboxylic acid derivatives for potential applications in developing novel enzyme inhibitors and receptor modulators. The compound's balanced lipophilicity, attributed to the ethoxy group, enhances its membrane permeability—a critical factor in bioavailability optimization for pharmaceutical candidates.

From a synthetic perspective, 42955-22-6 serves as a crucial building block for constructing more complex molecular architectures. Its carboxylic acid functionality allows for diverse transformations including amide coupling, esterification, and reduction reactions. The 2-positioned carboxyl group on the pyridine ring offers distinct electronic effects that influence the compound's reactivity pattern, making it particularly useful in metal-catalyzed cross-coupling reactions and heterocycle functionalization.

In material science applications, 6-ethoxypyridine-2-carboxylic acid has shown promise as a ligand for coordination polymers and metal-organic frameworks (MOFs). The compound's ability to chelate metal ions through its pyridyl nitrogen and carboxylate oxygen creates opportunities for designing functional materials with tailored porosity and catalytic properties. This aligns with current industry trends toward sustainable catalysis and green chemistry solutions.

Analytical characterization of CAS 42955-22-6 typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and multinuclear NMR spectroscopy. The compound's stability profile under various pH conditions makes it suitable for formulation development in pharmaceutical contexts. Recent patent literature reveals growing interest in protecting 6-ethoxypyridine-2-carboxylate derivatives for therapeutic applications, particularly in neurological disorders and metabolic disease research areas.

The global market for pyridine carboxylic acids is projected to expand significantly, driven by increasing R&D investments in small molecule therapeutics and precision agriculture. As a niche chemical, 6-ethoxypyridine-2-carboxylic acid benefits from this trend, with manufacturers focusing on scale-up processes and quality control improvements. Current Good Manufacturing Practice (cGMP) compliant production of this compound meets the stringent requirements of pharmaceutical intermediates supply chains.

Environmental and regulatory aspects of 42955-22-6 have been carefully evaluated, showing favorable biodegradation potential compared to more persistent heterocyclic compounds. This characteristic supports its adoption in green synthesis protocols and aligns with the principles of sustainable chemistry. Researchers are investigating its potential as a bio-based platform chemical in circular economy models.

From a technical perspective, handling 6-ethoxypyridine-2-carboxylic acid requires standard laboratory precautions for organic acids. The compound typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents like DMF and DMSO, moderate solubility in alcohols, and limited solubility in non-polar solvents. These properties facilitate its use in various solution-phase synthesis applications.

Emerging research directions for CAS 42955-22-6 include exploration of its photophysical properties for potential applications in organic electronics and sensor development. The conjugated system of the pyridine ring, combined with electron-donating ethoxy group and electron-withdrawing carboxyl group, creates interesting electronic characteristics worth investigating for materials science applications.

In conclusion, 6-ethoxypyridine-2-carboxylic acid represents a versatile chemical building block with growing importance across multiple scientific disciplines. Its unique structural features and adaptable chemistry position it as a valuable tool for researchers working in drug discovery, material design, and catalytic system development. As synthetic methodologies advance and application areas expand, this compound is likely to see increased utilization in cutting-edge scientific and industrial applications.